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Compound of Interest

Compound Name: Methylacetamide-PEG3-NH2

Cat. No.: B11931717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental

application of Methylacetamide-PEG3-NH2, a bifunctional linker commonly utilized in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). Due to the absence of a specific

Safety Data Sheet (SDS) for Methylacetamide-PEG3-NH2, this document synthesizes safety

data from its primary structural components: N-Methylacetamide and amino-polyethylene glycol

(PEG) linkers. All quantitative data is presented in structured tables, and detailed experimental

protocols are provided.

Compound Identification and Properties
Methylacetamide-PEG3-NH2 is a chemical tool used in biomedical research, particularly in the

development of targeted protein degraders. It incorporates a methylacetamide moiety, a

tri(ethylene glycol) spacer, and a terminal primary amine.
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Property Value

Molecular Formula C10H22N2O4

Molecular Weight 234.29 g/mol

Appearance Not specified (likely a solid or viscous oil)

Solubility
Expected to be soluble in water and common

organic solvents like DMSO and DMF.

Storage Conditions Store at -20°C for long-term stability.

Safety and Hazard Information
Disclaimer: No specific Safety Data Sheet (SDS) for Methylacetamide-PEG3-NH2 is currently

available. The following information is a composite derived from the known hazards of its

structural analogs, N-Methylacetamide and amino-PEG linkers. It is imperative to handle this

compound with caution and to perform a thorough risk assessment before use.

Summary of Potential Hazards
The primary hazards associated with Methylacetamide-PEG3-NH2 are anticipated to stem

from its constituent parts. The N-Methylacetamide component is classified as a substance that

may damage fertility or the unborn child. Amino-PEG linkers are known to cause skin and eye

irritation.
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Hazard Description
GHS Classification
(Anticipated)

Reproductive Toxicity

Based on data for N-

Methylacetamide, may

damage fertility or the unborn

child.[1][2]

H360D

Skin Irritation/Corrosion
Amine-containing compounds

can be irritating to the skin.
H315

Eye Damage/Irritation
Can cause serious eye

irritation.
H319

Respiratory Irritation
May cause respiratory irritation

if inhaled.
H335

Acute Oral Toxicity May be harmful if swallowed. H302

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Handling and Storage
Aspect Recommendation

Personal Protective Equipment (PPE)
Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety glasses or goggles.

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Handling Practices

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors. Wash hands

thoroughly after handling.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Recommended long-

term storage is at -20°C.
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Experimental Protocols
Methylacetamide-PEG3-NH2 is primarily used as a linker in the synthesis of PROTACs,

connecting a ligand for a target protein of interest (POI) to a ligand for an E3 ubiquitin ligase.

The terminal primary amine of Methylacetamide-PEG3-NH2 is typically reacted with an

activated carboxylic acid (e.g., an NHS ester) on one of the ligands to form a stable amide

bond.

General Protocol for Amide Bond Formation with an
NHS Ester
This protocol describes a general procedure for conjugating Methylacetamide-PEG3-NH2 to a

molecule containing an N-hydroxysuccinimide (NHS) ester.

Materials:

Methylacetamide-PEG3-NH2

NHS ester-functionalized molecule (e.g., POI ligand or E3 ligase ligand)

Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO))

Amine-free buffer (e.g., Phosphate-buffered saline (PBS), pH 7.2-8.0)

Quenching solution (e.g., Tris buffer or hydroxylamine)

Purification system (e.g., High-performance liquid chromatography (HPLC))

Procedure:

Preparation of Reactants:

Dissolve the NHS ester-functionalized molecule in anhydrous DMF or DMSO to a desired

concentration (e.g., 10 mg/mL).

Dissolve Methylacetamide-PEG3-NH2 in the same anhydrous solvent to a similar

concentration.
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Conjugation Reaction:

In a reaction vessel, add the solution of the NHS ester-functionalized molecule.

Add a slight molar excess (e.g., 1.1 to 1.5 equivalents) of the Methylacetamide-PEG3-
NH2 solution to the reaction vessel.

If necessary, adjust the pH of the reaction mixture to 7.2-8.0 by adding an amine-free

buffer.

Allow the reaction to proceed at room temperature for 2-4 hours or overnight at 4°C with

gentle stirring.

Reaction Quenching:

Add a quenching solution to the reaction mixture to consume any unreacted NHS ester.

Purification:

Purify the resulting conjugate using an appropriate method, such as reverse-phase HPLC,

to separate the desired product from unreacted starting materials and byproducts.

Characterization:

Confirm the identity and purity of the final conjugate using techniques such as LC-MS and

NMR.

General Protocol for Solid-Phase PROTAC Synthesis
This protocol outlines the use of an amine-PEG linker like Methylacetamide-PEG3-NH2 in a

solid-phase synthesis workflow for PROTACs.

Materials:

Solid support resin (e.g., aminomethylated polystyrene)

Immobilized E3 ligase ligand or POI ligand

Methylacetamide-PEG3-NH2
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Coupling agents (e.g., EDC, NHS, HATU, HBTU)

Base (e.g., Diisopropylethylamine (DIPEA))

Solvents (e.g., DMF, Dichloromethane (DCM))

Deprotection reagents (if using protected linkers)

Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)-based)

Purification system (e.g., HPLC)

Procedure:

Resin Preparation:

Swell the resin with the immobilized ligand in a suitable solvent like DMF.

Linker Coupling:

Activate the carboxylic acid of the linker (if the amine is protected) or the immobilized

ligand using coupling agents.

Add the amine-functionalized linker (Methylacetamide-PEG3-NH2) and a base like

DIPEA to the resin.

Allow the reaction to proceed at room temperature with shaking.

Washing:

Thoroughly wash the resin with DMF and DCM to remove excess reagents.

Second Ligand Coupling:

Couple the second ligand (POI or E3 ligase ligand) to the other end of the linker using

appropriate coupling chemistry.

Cleavage and Deprotection:
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Treat the resin with a cleavage cocktail to release the synthesized PROTAC.

Purification and Characterization:

Purify the crude PROTAC using preparative HPLC.

Characterize the final product by LC-MS and NMR.

Visualizations
Experimental Workflow: PROTAC Synthesis

Solid-Phase Synthesis
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(on resin)

Linker Coupling
(Methylacetamide-PEG3-NH2) Ligand B Coupling Cleavage from Resin Crude PROTAC Purification

(HPLC) Pure PROTAC

Click to download full resolution via product page

Caption: Solid-phase synthesis workflow for a PROTAC molecule.

Signaling Pathway: PROTAC Mechanism of Action
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Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Logical Relationship: Safety Data Derivation
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Caption: Derivation of safety profile from structural components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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